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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037 Get Quote

An In-depth Technical Guide to Triethyl Methanetricarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triethyl methanetricarboxylate, a

versatile building block in modern organic synthesis and pharmaceutical development. This

document outlines its chemical identity, physicochemical properties, synthesis protocols, and

key applications, with a focus on data presentation and experimental detail to support

advanced research and development activities.

Chemical Identity and Structure
IUPAC Name: triethyl methanetricarboxylate[1]

Synonyms: Methanetricarboxylic acid, triethyl ester; Tricarbethoxymethane;

Triethoxycarbonylmethane; Diethyl 2-(ethoxycarbonyl)malonate[1][2][3]

Chemical Formula: C₁₀H₁₆O₆[1][2][3]

Molecular Weight: 232.23 g/mol [4]

CAS Number: 6279-86-3[1][2]

The molecular structure of triethyl methanetricarboxylate consists of a central carbon atom

(methane) bonded to three ethoxycarbonyl (-COOCH₂CH₃) groups. This trifunctional ester is a
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key intermediate due to its reactive central carbon and the versatility of its ester functionalities.
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Caption: Chemical structure of triethyl methanetricarboxylate.

Physicochemical Properties
Triethyl methanetricarboxylate is typically a colorless to pale yellow liquid or low-melting solid

with a mild, fruity odor.[2][5] It is soluble in common organic solvents but has limited solubility in

water.[2][6]

Table 1: Quantitative Physicochemical Data for Triethyl Methanetricarboxylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b122037?utm_src=pdf-body-img
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://cymitquimica.com/cas/6279-86-3/
https://wap.guidechem.com/dictionary/en/6279-86-3.html
https://cymitquimica.com/cas/6279-86-3/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Melting Point 25-26 °C [7]

Boiling Point 253 °C (at 760 mmHg) [7]

Density 1.095 g/mL at 25 °C [7]

Refractive Index n20/D 1.424 [7]

Flash Point 113 °C (235.4 °F) - closed cup

Water Solubility Immiscible [6][8]

Vapor Pressure 0.00358 mmHg at 25 °C [6]

Experimental Protocols: Synthesis
Several synthetic routes for triethyl methanetricarboxylate have been established. The

choice of method often depends on the availability of starting materials, desired scale, and

purity requirements.

Synthesis from Diethyl Malonate and Ethyl
Chloroformate
This common laboratory-scale synthesis involves the formation of a sodiomalonic ester

intermediate, which is then carboxylated with ethyl chloroformate.

Experimental Workflow:

Diethyl Malonate + Sodium Ethoxide Sodiomalonic Ester Intermediate
Deprotonation

Reaction with Ethyl Chloroformate Triethyl Methanetricarboxylate
Carboxylation

Workup and Purification (Distillation) Final Product

Click to download full resolution via product page

Caption: Workflow for synthesis from diethyl malonate.

Detailed Methodology: A procedure for this synthesis has been well-documented in Organic

Syntheses.[9]
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Preparation of Sodiomalonic Ester: In a suitable reaction vessel equipped with a condenser

and a dropping funnel, sodium is reacted with absolute ethanol to form sodium ethoxide.

Diethyl malonate is then added to the solution to form the sodiomalonic ester.

Carboxylation: The suspension of sodiomalonic ester is then treated with ethyl

chloroformate, typically dissolved in an inert solvent like dry ether. The addition is controlled

to maintain a vigorous reaction.

Workup: After the reaction is complete, the mixture is cooled and cautiously decomposed

with dilute acid (e.g., acetic acid).

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with ether. The combined organic extracts are washed, dried over a suitable drying

agent (e.g., sodium sulfate), and the solvent is removed.

Distillation: The crude product is purified by vacuum distillation to yield pure triethyl
methanetricarboxylate. The product typically distills at around 130 °C at 10 mm Hg.[9]

Alternative Synthetic Routes
Other reported methods for the preparation of triethyl methanetricarboxylate include:

The reaction of triethyl methanetricarboxylate with an inorganic base (like potassium

carbonate) and 1,2-dibromoethane, which is particularly useful for subsequent alkylation

reactions.[10]

The direct esterification of methanetricarboxylic acid with ethanol in the presence of an acid

catalyst.[5]

Synthesis from ethyl carbonate and malonic ester.[9]

Applications in Research and Drug Development
Triethyl methanetricarboxylate is a valuable intermediate in the synthesis of complex organic

molecules and active pharmaceutical ingredients (APIs).[11] Its unique structure allows it to

serve as a blocked malonic ester, which can direct subsequent reactions like alkylations to

monoalkylation products.[2]
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Key Application Areas:

Hsp90 Inhibitors: It is used in the synthesis of novel inhibitors of Heat Shock Protein 90

(Hsp90), a chaperone protein that is a target in cancer therapy.[6][7][8]

HIV-1 Integrase Inhibitors: The compound is a key starting material for the preparation of

novel dihydroquinoline-3-carboxylic acids, which have shown potential as inhibitors of HIV-1

integrase, an essential enzyme for viral replication.[6][7][11]

Fine and Specialty Chemicals: It serves as an intermediate in the production of

agrochemicals, specialty polymers, coatings, and cross-linking agents.[2][5]

Signaling Pathway Context (Hypothetical): The diagram below illustrates a hypothetical

signaling pathway where an Hsp90 inhibitor, synthesized using a triethyl
methanetricarboxylate derivative, might act.

Hsp90

Client Protein (e.g., Kinase)

Binds to

Active Client Protein

Folding & Activation

Protein Degradation

Ubiquitination

Downstream Signaling

Hsp90 Inhibitor
(from TEMT derivative)

Inhibits
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Click to download full resolution via product page

Caption: Hsp90 inhibition by a derivative of triethyl methanetricarboxylate.

Safety and Handling
Triethyl methanetricarboxylate is a combustible liquid and should be handled with

appropriate care in a well-ventilated area. Standard personal protective equipment, including

gloves and eye protection, should be worn. It should be stored in a cool, dry place in a tightly

sealed container, away from incompatible substances.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [triethyl methanetricarboxylate chemical structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122037#triethyl-methanetricarboxylate-chemical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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